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Compound of Interest

Compound Name: Picolinic-d3 Acid

Cat. No.: B1161317

Get Quote

Technical Monograph: Picolinic-d3 Acid
Safety, Handling, and Analytical Application in Metabolomics

Compound Identification & Physicochemical
Properties
Picolinic-d3 Acid is a stable isotope-labeled derivative of picolinic acid (pyridine-2-carboxylic

acid), primarily utilized as an Internal Standard (ISTD) in quantitative LC-MS/MS analysis of the

Tryptophan-Kynurenine pathway.
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Property Data

Chemical Name Picolinic-d3 Acid

Synonyms
2-Pyridinecarboxylic acid-d3; 2-

Carboxypyridine-d3

Parent CAS

98-98-6 (Note: Specific CAS for d3 isotopologue

is often unassigned; commercially referenced

via parent)

Molecular Formula C₆H₂D₃NO₂

Molecular Weight 126.13 g/mol (vs. 123.11 g/mol for unlabeled)

Isotopic Purity Typically ≥ 98 atom % D

Appearance White to off-white crystalline solid

Solubility Soluble in Water, Methanol, Ethanol

pKa ~5.4 (Carboxyl group)

Safety Data Sheet (SDS) Highlights
Based on GHS Classification for the parent compound (Picolinic Acid), applicable to the

deuterated form.

Hazard Classification[1]
Signal Word:DANGER

Acute Toxicity, Oral: Category 4

Serious Eye Damage/Irritation: Category 1 (Irreversible effects)

Hazard & Precautionary Statements
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Code Statement

H302 Harmful if swallowed.

H318 Causes serious eye damage.

P280
Wear protective gloves/protective clothing/eye

protection/face protection.

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.

P310
Immediately call a POISON CENTER or

doctor/physician.

Technical Handling & Stability (Expert Insights)
As a Senior Application Scientist, I recommend the following protocols to ensure analytical

integrity. The primary risk with deuterated standards is not just chemical stability, but isotopic

integrity and hygroscopicity.

Prevention of Hydrogen-Deuterium Exchange
While the deuterium atoms on the pyridine ring of Picolinic-d3 are relatively stable (non-labile),

exposure to extreme pH conditions or prolonged storage in protic solvents can theoretically

induce back-exchange.

Storage: Store neat powder at -20°C under desiccant.

Reconstitution: Use anhydrous solvents (e.g., LC-MS grade Methanol) for stock solutions.

Working Solutions: Aqueous working solutions should be prepared fresh or stored at 4°C for

no longer than 1 week.

Hygroscopicity & Weighing Errors
Picolinic acid is hygroscopic. Moisture absorption alters the effective mass, leading to

concentration errors in your Internal Standard stock.
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Protocol: Allow the vial to equilibrate to room temperature before opening to prevent

condensation.

Alternative: If quantitative accuracy is critical (e.g., GMP validation), purchase pre-weighed

ampoules or quantify the stock solution concentration against a certified external standard

(qNMR) rather than relying solely on gravimetric preparation.

Analytical Application: Kynurenine Pathway
Picolinic acid is a neuroprotective metabolite produced downstream in the Kynurenine pathway.

[1][2] In LC-MS/MS, Picolinic-d3 is used to normalize matrix effects (ion

suppression/enhancement) for the quantification of endogenous Picolinic acid.

Biological Context
The following diagram illustrates the metabolic position of Picolinic Acid relative to the

neurotoxic Quinolinic Acid.
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Figure 1: The Kynurenine Pathway. Picolinic Acid is formed via the enzymatic conversion of

ACMS, competing with the non-enzymatic formation of Quinolinic Acid.

LC-MS/MS Workflow with Picolinic-d3
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This workflow ensures that the Internal Standard (d3) undergoes the exact same extraction

efficiency and ionization variations as the endogenous analyte.
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Figure 2: Standard Operating Procedure for Internal Standard Normalization.

Experimental Protocols
Protocol A: Preparation of Stock Solution (1 mg/mL)
Objective: Create a stable primary stock solution.

Equilibration: Remove Picolinic-d3 Acid vial from freezer (-20°C) and place in a desiccator

for 30 minutes to reach room temperature.

Solvent Choice: Use Methanol (LC-MS Grade). Picolinic acid dissolves readily in methanol,

which is easier to evaporate if solvent switching is required later.

Weighing: Accurately weigh 1.0 mg of Picolinic-d3 Acid into a tared amber glass vial.

Dissolution: Add 1.0 mL of Methanol. Vortex for 30 seconds until fully dissolved.

Storage: Label as "Stock A - 1 mg/mL". Store at -20°C. Stability: ~6 months.

Protocol B: Spiking Strategy for Plasma Analysis
Objective: Achieve a final on-column concentration within the linear dynamic range of the mass

spectrometer.

Working Solution: Dilute Stock A (1 mg/mL) to 1 µg/mL using water/methanol (50:50).

Spiking: Add 10 µL of the 1 µg/mL Working Solution to 100 µL of plasma sample.
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Extraction: Add 300 µL of cold Acetonitrile (protein precipitation).

Processing: Vortex (1 min), Centrifuge (10 min @ 14,000 rpm).

Analysis: Inject the supernatant. Monitor transitions:

Analyte (d0):m/z 124.0 → 78.0

ISTD (d3):m/z 127.1 → 81.1 (Note: Verify specific transitions based on your d3 labeling

pattern).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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